Diketopyrrolopyrrole
Overview
Description
Diketopyrrolopyrroles (DPPs) are organic dyes and pigments based on the heterocyclic dilactam 2,5-dihydropyrrolo[3,4-c]pyrrole-1,4-dione . They are widely used in optoelectronics . Initially, DPPs were used as pigments in the painting industry due to their high resistance to photodegradation . More recently, DPP derivatives have been investigated as promising fluorescent dyes for bioimaging applications, as well as components of materials for use in organic electronics .
Synthesis Analysis
DPPs have been widely studied due to their intrinsic physical and chemical properties . The synthesis of DPP-based materials has been a key area of focus . The synthesis pathway of DPP-based materials involves various methods, including the syntheses of DPP cores, N-functionalization reactions, and π-extensions on and along the DPP cores .Molecular Structure Analysis
DPPs are structurally based on 2,5-dihydropyrrolo[3,4-c]pyrrole-1,4-dione . This π-conjugated bicyclic dilactam moiety is responsible for the unusual properties of DPP derivatives . The vast majority of known DPPs possess aromatic substituents at the 3 and 6 positions .Chemical Reactions Analysis
DPPs have been used in the design and synthesis of new fluorescent probes . The colorimetric and ratiometric changes were mainly ascribed to the intermolecular proton transfer (IPT) between the hydrogen atom of the amide unit and F− .Physical And Chemical Properties Analysis
DPPs have distinctive advantages relative to other organic dyes, including high fluorescence quantum yields and good light and thermal stability . They have high stability to heat but not very well to acid and base . The alkylation of amide groups improves the solubility .Mechanism of Action
Future Directions
DPPs and their derivatives have drawn great attention in recent years for applications in organic electronic/optical materials . The future of DPP-based materials lies in further developments in the syntheses of the DPP family of molecules . The goal is to enable their use in more real-world applications .
properties
IUPAC Name |
3-hydroxy-2H-pyrrolo[3,4-c]pyrrol-6-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4N2O2/c9-5-3-1-7-6(10)4(3)2-8-5/h1-2,7,10H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TVWSOKNALLVRSP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C2C(=C(N1)O)C=NC2=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80626500 |
Source
|
| Record name | 2,5-Dihydropyrrolo[3,4-c]pyrrole-1,4-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80626500 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
136.11 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
114482-12-1 |
Source
|
| Record name | 2,5-Dihydropyrrolo[3,4-c]pyrrole-1,4-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80626500 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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